2-(3-ethoxypropyl)-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(3-ethoxypropyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C14H15NO5/c1-2-20-7-3-6-15-12(16)10-5-4-9(14(18)19)8-11(10)13(15)17/h4-5,8H,2-3,6-7H2,1H3,(H,18,19)
• InChI Key: UTURIEQIDZFUHL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)O
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol

Description

2-(3-Ethoxypropyl)-1,3-dioxo-5-isoindolinecarboxylic acid is a chemical compound with potential applications in various fields of chemistry and biochemistry. Its synthesis, molecular structure, chemical reactions, and properties are of significant interest to researchers.

Synthesis Analysis

The synthesis of similar compounds often involves complex reactions, as seen in the synthesis of ethyl 2-ulosonates and 3-deoxy-D-manno-oct-2-ulosonic acid from carbohydrate lactones with 1-ethoxyvinyllithium (Jiang et al., 1998). The process typically involves multiple steps, including the use of specific catalysts and protective groups for efficient yield.

Molecular Structure Analysis

The molecular structure of compounds like 2-(4-Ethoxyphenyl)isoindoline-1,3-dione, a related compound, has been characterized by X-ray single-crystal diffraction. This technique reveals the non-planar nature of the molecule and the angles between different molecular rings (Duru et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving isoindoline derivatives can be complex. For instance, the synthesis of novel antitumor agents involving isoindoline structures uses palladium (II) catalysts, illustrating the compound's reactivity and potential in pharmaceutical applications (Mondal et al., 2003).

Safety and Hazards

The safety information available indicates that 2-(3-ethoxypropyl)-1,3-dioxo-5-isoindolinecarboxylic acid may cause skin irritation (H315), may cause an allergic skin reaction (H317), and may cause serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and getting medical advice/attention if skin irritation or rash occurs (P333 + P313) or if eye irritation persists (P337 + P313).